Cas no 956534-58-0 (1H-Pyrazole-4-carbothioamide,5-amino-1-methyl-)

• Product Name: 1H-Pyrazole-4-carbothioamide,5-amino-1-methyl-
• CAS No: 956534-58-0
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 802683
• PubChem ID: 16637225
• Update Time: 2025-04-19

1H-Pyrazole-4-carbothioamide,5-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbothioamide,5-amino-1-methyl-
• 1H-Pyrazole-4-carbothioamide, 5-amino-1-methyl-
• 5-amino-1-methyl-1H-pyrazole-4-carbothioamide
• AKOS000269769
• DTXSID301251388
• 956534-58-0
• BB 0219801

• Inchi： 1S/C5H8N4S/c1-9-4(6)3(2-8-9)5(7)10/h2H,6H2,1H3,(H2,7,10)
• InChI Key： IPUMHUUWBLQXFJ-UHFFFAOYSA-N
• SMILES： S=C(C1C=NN(C)C=1N)N

Computed Properties

• Exact Mass: 156.04696745g/mol
• Monoisotopic Mass: 156.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 102Ų